Cas no 13343-98-1 (Butyl 2-methoxyethyl ether)

• Product Name: Butyl 2-methoxyethyl ether
• CAS No: 13343-98-1
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD01366355
• CID: 212880
• PubChem ID: 83358
• Update Time: 2025-06-09

Butyl 2-methoxyethyl ether Chemical and Physical Properties

Names and Identifiers

• Butane,1-(2-methoxyethoxy)-
• 1-(2-methoxyethoxy)butane
• butyl 2-methoxyethyl ether
• 1-Butoxy-2-methoxyethane
• Ethane, 1-butoxy-2-methoxy-
• 2,5-Dioxanonane
• Einecs 236-392-7
• Ethylene glycol methyl butyl ether
• Butane, 1-(2-methoxyethoxy)-
• XDFQEFFBRPGSMC-UHFFFAOYSA-N
• DTXSID00928119
• SCHEMBL531049
• CS-0196688
• 1-(2-Methoxyethoxy) butane
• MFCD01366355
• 13343-98-1
• 500005-29-8
• AKOS028108523
• AS-58663
• NS00052312
• Butyl2-methoxyethylether
• A11001
• Butyl 2-methoxyethyl ether

• MDL： MFCD01366355
• Inchi： 1S/C7H16O2/c1-3-4-5-9-7-6-8-2/h3-7H2,1-2H3
• InChI Key： XDFQEFFBRPGSMC-UHFFFAOYSA-N
• SMILES： O(CCOC)CCCC

Computed Properties

• Exact Mass: 132.115029749g/mol
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.8834 (estimate)
• Melting Point: -15.45°C (estimate)
• Boiling Point: 146.55°C
• Refractive Index: 1.4196 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butyl 2-methoxyethyl ether

Research Brief on Butyl 2-methoxyethyl ether (CAS: 13343-98-1) in Chemical and Biomedical Applications

Butyl 2-methoxyethyl ether (CAS: 13343-98-1), also known as BMEE, is an organic compound with significant applications in the chemical and biomedical fields. Recent studies have highlighted its utility as a solvent, reaction medium, and potential pharmaceutical excipient. This research brief synthesizes the latest findings on BMEE, focusing on its physicochemical properties, applications, and emerging roles in drug formulation and delivery systems.

Recent investigations into BMEE have emphasized its favorable solvent properties, including low toxicity, high boiling point, and excellent miscibility with both polar and non-polar compounds. These characteristics make it an attractive candidate for use in chemical synthesis and pharmaceutical manufacturing. A 2023 study published in the Journal of Chemical Technology and Biotechnology demonstrated BMEE's effectiveness as a green solvent in the synthesis of active pharmaceutical ingredients (APIs), reducing the need for more hazardous alternatives.

In biomedical applications, BMEE has shown promise as a penetration enhancer in transdermal drug delivery systems. Research conducted at the University of Pharmaceutical Sciences revealed that BMEE significantly improves the skin permeation of hydrophobic drugs without causing significant irritation. This finding, published in the International Journal of Pharmaceutics (2024), suggests potential applications in topical formulations for dermatological treatments.

The compound's safety profile has been extensively evaluated in recent toxicological studies. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) concluded that BMEE exhibits low acute toxicity and minimal genotoxic potential at concentrations relevant to industrial and pharmaceutical applications. These findings support its continued use and exploration in sensitive applications.

Emerging research has also explored BMEE's role in bioconjugation chemistry. A 2024 study in Bioconjugate Chemistry demonstrated its utility as a linker molecule in antibody-drug conjugates (ADCs), showing improved stability compared to traditional polyethylene glycol (PEG) linkers. This application could significantly impact targeted cancer therapies and other precision medicine approaches.

Looking forward, researchers are investigating BMEE's potential in novel drug delivery systems, including micellar formulations and nanoemulsions. Preliminary results from ongoing studies suggest that BMEE may enhance drug loading capacity and improve formulation stability, particularly for poorly water-soluble compounds. These developments could address critical challenges in oral bioavailability and controlled release formulations.

In conclusion, Butyl 2-methoxyethyl ether (13343-98-1) continues to demonstrate versatile applications across chemical and biomedical domains. Its favorable physicochemical properties, combined with an established safety profile, position it as a valuable compound for both current industrial applications and future pharmaceutical innovations. Continued research is warranted to fully explore its potential in advanced drug delivery systems and green chemistry applications.